Cas no 1315590-91-0 ([(2S,4R)-4-methoxypyrrolidin-2-yl]methanol;hydrochloride)

• Product Name: [(2S,4R)-4-methoxypyrrolidin-2-yl]methanol;hydrochloride
• CAS No: 1315590-91-0
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• CID: 5304089
• Update Time: 2026-03-10

[(2S,4R)-4-methoxypyrrolidin-2-yl]methanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• ((2S,4R)-4-methoxypyrrolidin-2-yl)methanol hydrochloride
• [(2S,4R)-4-methoxypyrrolidin-2-yl]methanol;hydrochloride
• [(2S,4R)-4-methoxypyrrolidin-2-yl]methanol hydrochloride
• AT22832
• ((2S,4R)-4-METHOXYPYRROLIDIN-2-YL)METHANOL HCL

• Inchi： 1S/C6H13NO2.ClH/c1-9-6-2-5(4-8)7-3-6;/h5-8H,2-4H2,1H3;1H/t5-,6+;/m0./s1
• InChI Key： JZJNYGFWGCTQFQ-RIHPBJNCSA-N
• SMILES： Cl.O(C)[C@H]1CN[C@H](CO)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.1
• Topological Polar Surface Area: 41.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on [(2S,4R)-4-methoxypyrrolidin-2-yl]methanol;hydrochloride

Recent Advances in the Study of [(2S,4R)-4-methoxypyrrolidin-2-yl]methanol;hydrochloride (CAS: 1315590-91-0)

The compound [(2S,4R)-4-methoxypyrrolidin-2-yl]methanol;hydrochloride (CAS: 1315590-91-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on its unique stereochemical properties and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for protease inhibitors. Researchers successfully incorporated this scaffold into a series of HIV-1 protease inhibitors, achieving nanomolar potency against drug-resistant viral strains. The (2S,4R) configuration was found to be critical for maintaining optimal binding affinity, with the 4-methoxy group playing a crucial role in stabilizing enzyme-inhibitor interactions through hydrogen bonding networks.

In parallel developments, pharmaceutical companies have been exploring this compound's potential in neurological applications. A recent patent application (WO2023056123) discloses its use in the synthesis of sigma-1 receptor modulators for treating neuropathic pain. The hydrochloride salt form (CAS: 1315590-91-0) demonstrated superior solubility and stability compared to the free base, making it particularly suitable for formulation development.

Significant progress has also been made in the synthetic methodology for this compound. A 2024 Nature Protocols publication detailed an improved asymmetric synthesis route that achieves >99% enantiomeric excess while reducing the number of synthetic steps from seven to four. This advancement has important implications for scaling up production while maintaining the high purity required for pharmaceutical applications.

Ongoing preclinical studies suggest potential applications beyond its current uses. Preliminary data presented at the 2024 American Chemical Society National Meeting indicated that derivatives of [(2S,4R)-4-methoxypyrrolidin-2-yl]methanol;hydrochloride show promising activity against SARS-CoV-2 main protease, with molecular docking studies revealing favorable binding interactions at the catalytic site.

As research continues, the scientific community anticipates further discoveries regarding this versatile chiral building block. Its combination of synthetic accessibility, stereochemical purity, and biological relevance positions it as an important tool in modern medicinal chemistry. Future directions include exploration of its use in targeted drug delivery systems and as a scaffold for developing allosteric modulators of G-protein coupled receptors.